![molecular formula C15H17NO3 B7589557 4-[(2-Cyclopent-2-en-1-ylacetyl)amino]-2-methylbenzoic acid](/img/structure/B7589557.png)
4-[(2-Cyclopent-2-en-1-ylacetyl)amino]-2-methylbenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(2-Cyclopent-2-en-1-ylacetyl)amino]-2-methylbenzoic acid, commonly known as CPMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CPMA is a non-steroidal anti-inflammatory drug (NSAID) that has been extensively studied for its therapeutic properties.
Mechanism of Action
The mechanism of action of CPMA involves the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in the inflammatory response. CPMA selectively inhibits COX-2 enzymes, which are induced during inflammation, while sparing COX-1 enzymes, which are involved in the maintenance of normal physiological functions.
Biochemical and Physiological Effects:
CPMA has been shown to have various biochemical and physiological effects. It reduces inflammation, pain, and fever by inhibiting the production of prostaglandins. CPMA also has antioxidant properties and has been shown to scavenge free radicals. In vitro studies have shown that CPMA inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Advantages and Limitations for Lab Experiments
CPMA has several advantages for laboratory experiments. It is readily available and relatively inexpensive. CPMA is also stable and has a long shelf life. However, CPMA has some limitations. It is insoluble in water, which makes it difficult to administer orally. CPMA also has a short half-life, which limits its therapeutic potential.
Future Directions
There are several future directions for the study of CPMA. Further research is needed to determine the optimal dosage and administration route for CPMA. CPMA's potential use in the treatment of cancer needs to be further explored. Future studies should also investigate the potential side effects of CPMA and its interactions with other drugs. The development of new formulations of CPMA that improve its solubility and increase its half-life could also be a future direction.
Synthesis Methods
The synthesis of CPMA involves the condensation of 2-cyclopent-2-en-1-ylacetic acid with 4-amino-2-methylbenzoic acid in the presence of a dehydrating agent. The reaction yields CPMA as a white crystalline solid with a melting point of 215-217°C.
Scientific Research Applications
CPMA has shown promising results in various scientific research applications. It has been studied for its anti-inflammatory, analgesic, and antipyretic properties. In vitro studies have shown that CPMA inhibits the production of prostaglandins and leukotrienes, which are known to play a crucial role in the inflammatory response. CPMA has also been studied for its potential use in the treatment of cancer. In vitro studies have shown that CPMA inhibits the growth of cancer cells and induces apoptosis.
properties
IUPAC Name |
4-[(2-cyclopent-2-en-1-ylacetyl)amino]-2-methylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO3/c1-10-8-12(6-7-13(10)15(18)19)16-14(17)9-11-4-2-3-5-11/h2,4,6-8,11H,3,5,9H2,1H3,(H,16,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNYKITHERRYBML-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)CC2CCC=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.